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Compound of Interest

Compound Name: Tatsinine

Cat. No.: B13412303

Disclaimer: Initial searches for the compound "Tatsinine" did not yield any matching results. It
is presumed that this may be a typographical error. This guide focuses on Tannic Acid, a
polyphenolic compound of significant scientific interest, which may be the intended subject of

inquiry.

This in-depth technical guide provides a comprehensive overview of tannic acid, tailored for
researchers, scientists, and drug development professionals. The document details its
discovery and origin, physicochemical properties, and biological activities, with a focus on its
therapeutic potential.

Discovery and Origin

Tannic acid is a specific type of tannin, a class of polyphenolic biomolecules. Historically, the
term 'tannin’ originates from the use of wood tannins to tan animal hides.[1] While tannins are
abundant in the plant kingdom, commercial tannic acid is primarily extracted from nutgalls,
which are excrescences formed on the young twigs of oak trees, particularly Quercus
infectoria, as a defense mechanism against insect larvae.[2] It is also found in the seed pods of
Tara (Caesalpinia spinosa) and various Sumac species.[3]

Chemists Henri Braconnot, Julius Lowe, and Maximilian Nierenstein made early contributions
to the understanding of related compounds like gallic and ellagic acid in the 19th and early 20th
centuries.[1] The complex chemical nature of tannic acid has been the subject of study for over
a century, with its structure being gradually elucidated.[4]
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Physicochemical Properties

Tannic acid is not a single, well-defined compound but rather a mixture of polygalloyl glucoses
or polygalloyl quinic acid esters.[4] The chemical formula for commercial tannic acid is often
cited as C76Hs2046, corresponding to decagalloyl glucose, with a molecular weight of
approximately 1701.20 g/mol .[5] However, the number of galloyl moieties per molecule can
range from two to twelve, depending on the plant source.[2]

It is a yellowish-white to light brown amorphous powder, scales, or spongy mass with a faint,
characteristic odor and a strongly astringent taste.[2][3] Tannic acid is highly soluble in water,
acetone, and ethanol but insoluble in nonpolar organic solvents like benzene and chloroform.
[3][6] Despite having numerous phenolic hydroxyl groups, it is a weak acid with a pKa of
around 6.[2]

Table 1: Physicochemical Properties of Tannic Acid

Property Value References
C76H52046 (for decagalloyl

Molecular Formula [5]
glucose)

Molecular Weight ~1701.20 g/mol [5]

Yellowish-white to light brown
Appearance [2].[3]
amorphous powder

Soluble in water, acetone,

Solubility [61.[3]
ethanol

pKa ~6 (2]

Decomposition Temp. >200 °C [5]

Biological Activities and Quantitative Data

Tannic acid exhibits a wide range of biological activities, including anticancer, anti-inflammatory,
antimicrobial, and antioxidant effects.

Anticancer Activity
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Tannic acid has demonstrated cytotoxic effects against various cancer cell lines by modulating
several oncological signaling pathways.[1]

Table 2: In Vitro Anticancer Activity of Tannic Acid (ICso Values)

. Incubation
Cell Line Cancer Type ICso (g/mL) . References
Time

U20S Osteosarcoma 4.47 Not Specified [7]
Non-Small-Cell 23.76 uM (~40.4

A549 48 h [8][9]
Lung Cancer pg/mL)
Non-Small-Cell 10.69 uM (~18.2

A549 72 h [8][9]
Lung Cancer pg/mL)
Non-Small-Cell 21.58 uM (~36.7

H1299 48 h [8][9]
Lung Cancer pg/mL)
Non-Small-Cell 7.136 uM (~12.1

H1299 72 h (81191
Lung Cancer pg/mL)

_ 500 (for Chi-TA- .
HepG2 Liver Cancer Not Specified [10]
NPs)
7.5 (inhibition of »
MDA-MB-231 Breast Cancer Not Specified [1]

migration)

Antimicrobial Activity

Tannic acid is effective against a range of bacteria and fungi, with its mechanism of action often
attributed to its ability to bind to microbial proteins and inhibit enzymes.

Table 3: Antimicrobial Activity of Tannic Acid (MIC Values)

© 2025 BenchChem. All rights reserved. 3/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7967207/
https://pubmed.ncbi.nlm.nih.gov/34652600/
https://pubs.acs.org/doi/10.1021/acsomega.2c02727
https://pmc.ncbi.nlm.nih.gov/articles/PMC9281317/
https://pubs.acs.org/doi/10.1021/acsomega.2c02727
https://pmc.ncbi.nlm.nih.gov/articles/PMC9281317/
https://pubs.acs.org/doi/10.1021/acsomega.2c02727
https://pmc.ncbi.nlm.nih.gov/articles/PMC9281317/
https://pubs.acs.org/doi/10.1021/acsomega.2c02727
https://pmc.ncbi.nlm.nih.gov/articles/PMC9281317/
https://pubmed.ncbi.nlm.nih.gov/39638815/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7967207/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13412303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Microorganism Type MIC (pg/mL) References
o - Gram-positive
Clostridioides difficile _ 16 - 64 [4]
bacteria

Gram-negative

Aeromonas hydrophila ) >250 [11]
bacteria
Pseudomonas Gram-negative
_ >125 [11]
fluorescens bacteria

o ) Gram-negative
Yersinia ruckeri ] >250 [11]
bacteria

Gram-negative

Vibrio anguillarum ) >125 [11]
bacteria
Various Bacteria & ) ) 250 - 1000 (for Chi-
) ) Bacteria & Fungi [10]
Candida albicans TA-NPs)

Toxicity Data

The acute oral LDso of tannic acid in albino rats has been determined to be 2.26 g/kg body
weight.

Experimental Protocols
Extraction of Tannic Acid from Nutgalls

This protocol describes a general method for the solvent extraction of tannic acid from
powdered nutgalls.

Materials:

Powdered nutgalls (Quercus infectoria)

Distilled water

Ethanol

Diethyl ether
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Mortar and pestle or grinder

Beakers and flasks

Filter paper

Rotary evaporator

Procedure:

Grind the nutgalls to a fine powder using a mortar and pestle or a grinder.[12]

Macerate the powdered nutgalls in a solvent mixture of water, alcohol, and ether.[6] A
common ratio is not specified and may need to be optimized.

Allow the mixture to stand for a specified period (e.g., several hours to days) with occasional
stirring to ensure thorough extraction.

Separate the liquid extract from the solid plant material by filtration.

The aqueous layer, containing the tannic acid, is separated from the ethereal layer. Free
gallic and ellagic acids are more soluble in the ether layer.[6]

Concentrate the aqueous extract using a rotary evaporator under reduced pressure to
remove the solvent.

The resulting crude tannic acid can be further purified using chromatographic techniques.[6]
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Experimental Workflow: Tannic Acid Extraction
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Workflow for the extraction of tannic acid from nutgalls.

Quantification of Tannic Acid (Folin-Ciocalteu Method)

This colorimetric assay is a widely used method for determining the total phenolic content,

which can be expressed as tannic acid equivalents.

Materials:
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e Plant extract containing tannins

» Folin-Ciocalteu phenol reagent

e Sodium carbonate solution (e.g., 20% w/v)

e Tannic acid standard solution (e.g., 0.1 mg/mL)
« Distilled water

e Spectrophotometer

Procedure:

o Preparation of Standard Curve:

o Prepare a series of dilutions of the tannic acid standard solution (e.g., 0.5, 1.0, 1.5, 2.0,
2.5, 3.0 pg/mL).[13]

o To each dilution, add 5 mL of the Folin-Ciocalteu reagent and 10 mL of the sodium
carbonate solution.[13]

o Bring the final volume to 100 mL with distilled water.[13]
o Allow the solutions to stand for 30 minutes for color development.[13]

o Measure the absorbance of each solution at 760 nm using a spectrophotometer, with
distilled water as a blank.[13]

o Plot a standard curve of absorbance versus tannic acid concentration.
o Sample Analysis:
o Take a known volume of the plant extract and dilute it appropriately.

o Repeat the steps of adding Folin-Ciocalteu reagent and sodium carbonate solution as for
the standards.

o Measure the absorbance at 760 nm.
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o Determine the concentration of tannic acid equivalents in the sample by referring to the
standard curve.[5]

Signaling Pathways Modulated by Tannic Acid

Tannic acid exerts its biological effects by modulating several key intracellular signaling

pathways.

Inhibition of NF-kB Signaling Pathway

Tannic acid has been shown to inhibit the nuclear factor-kappa B (NF-kB) signaling pathway,
which plays a crucial role in inflammation and cancer.[14][15][16] It can suppress the activation
of NF-kB, thereby downregulating the expression of pro-inflammatory cytokines and other

target genes.[14]
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Tannic Acid Inhibition of NF-kB Signaling
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Inhibitory effect of tannic acid on the NF-kB signaling pathway.
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Activation of ERK1/2 Signaling Pathway

In the context of wound healing, tannic acid has been found to activate the extracellular signal-
regulated kinase (ERK) 1/2 pathway.[17][18] This activation can promote cell proliferation and
the expression of growth factors, thereby accelerating the healing process.[17]
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Tannic Acid Activation of ERK1/2 Signaling
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Activatory effect of tannic acid on the ERK1/2 signaling pathway.
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Inhibition of JAK/STAT Signaling Pathway

The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is
another target of tannic acid. By inhibiting this pathway, tannic acid can suppress the
expression of genes involved in cell survival and proliferation, contributing to its anticancer

effects.

Tannic Acid Inhibition of JAK/STAT Signaling
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Inhibitory effect of tannic acid on the JAK/STAT signaling pathway.
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Conclusion

Tannic acid is a readily available, plant-derived polyphenol with a diverse and promising range
of biological activities. Its ability to modulate key signaling pathways involved in inflammation,
cancer, and tissue repair underscores its potential for the development of new therapeutic
agents. Further research is warranted to fully elucidate its mechanisms of action and to explore
its clinical applications. This guide provides a foundational understanding for professionals in
the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Discovery, Origin, and
Therapeutic Potential of Tannic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13412303#discovery-and-origin-of-the-tatsinine-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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